Cas no 1261941-47-2 (4-(5-Carboxy-2-fluorophenyl)benzoic acid)

• Product Name: 4-(5-Carboxy-2-fluorophenyl)benzoic acid
• CAS No: 1261941-47-2
• MF: C₁₄H₉FO₄
• MW: 260.217267751694
• MDL: MFCD18312667
• CID: 1039213
• PubChem ID: 53218393
• Update Time: 2025-05-26

4-(5-Carboxy-2-fluorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-[1,1'-biphenyl]-3,4'-dicarboxylic acid
• 4-(5-CARBOXY-2-FLUOROPHENYL)BENZOIC ACID
• 6-Fluoro-[1,1'-biphenyl]-3,4'-dicarboxylicacid
• 3-(4-carboxyphenyl)-4-fluorobenzoic acid
• MFCD18312667
• CS-0209597
• A889551
• BS-20235
• [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 6-fluoro-
• DTXSID20683334
• 6-Fluoro[1,1'-biphenyl]-3,4'-dicarboxylic acid
• 6-Fluoro-[1,1/'-biphenyl]-3,4/'-dicarboxylic acid
• 1261941-47-2
• 4-(5-Carboxy-2-fluorophenyl)benzoic acid

• MDL： MFCD18312667
• Inchi： 1S/C14H9FO4/c15-12-6-5-10(14(18)19)7-11(12)8-1-3-9(4-2-8)13(16)17/h1-7H,(H,16,17)(H,18,19)
• InChI Key： VBAURUWJCUZANA-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C=C1C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 260.04800
• Monoisotopic Mass: 260.04848693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.60000
• LogP: 2.88910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(5-Carboxy-2-fluorophenyl)benzoic acid

Comprehensive Overview of 4-(5-Carboxy-2-fluorophenyl)benzoic acid (CAS No. 1261941-47-2)

4-(5-Carboxy-2-fluorophenyl)benzoic acid (CAS No. 1261941-47-2) is a fluorinated aromatic carboxylic acid derivative with significant applications in pharmaceutical intermediates, organic synthesis, and material science. This compound features a benzoic acid backbone substituted with a fluorophenyl group, enhancing its reactivity and utility in cross-coupling reactions. Its unique structure makes it a valuable building block for designing advanced small-molecule drugs and functional materials, aligning with current trends in precision medicine and green chemistry.

The growing demand for fluorinated compounds in drug discovery, driven by their metabolic stability and bioavailability, has positioned 4-(5-Carboxy-2-fluorophenyl)benzoic acid as a key intermediate. Researchers frequently search for "fluorinated benzoic acid derivatives" or "CAS 1261941-47-2 applications" to explore its role in synthesizing kinase inhibitors or PET imaging agents. Its compatibility with Suzuki-Miyaura and other palladium-catalyzed reactions further boosts its relevance in modern organic chemistry.

From an industrial perspective, this compound aligns with the shift toward sustainable synthesis methods. Laboratories often inquire about "eco-friendly fluorination techniques" or "1261941-47-2 solubility data" to optimize reaction conditions. The carboxy and fluoro functional groups enable diverse derivatization pathways, supporting innovations in bioconjugation and polymeric materials. Recent studies highlight its potential in developing pH-sensitive drug delivery systems, a hotspot in nanomedicine research.

Quality control and analytical characterization of CAS 1261941-47-2 are critical for reproducibility. Common queries include "HPLC purity standards for fluorinated aromatics" and "NMR spectra interpretation." Advanced techniques like LC-MS and FT-IR are employed to verify its structural integrity, ensuring compliance with Good Manufacturing Practices (GMP). The compound’s stability under ambient conditions also makes it a practical choice for industrial-scale applications.

In summary, 4-(5-Carboxy-2-fluorophenyl)benzoic acid exemplifies the intersection of medicinal chemistry and material innovation. Its adaptability to cutting-edge research areas—such as targeted therapy and smart materials—ensures sustained interest. For researchers seeking reliable data, understanding its synthetic routes, spectral properties, and regulatory guidelines is essential to harness its full potential.